Cas no 14429-15-3 (Benzenemethanamine, 4-nitro-N-(4-nitrophenyl)-)

• Product Name: Benzenemethanamine, 4-nitro-N-(4-nitrophenyl)-
• CAS No: 14429-15-3
• MF: C₁₃H₁₁N₃O₄
• MW: 273.244142770767
• CID: 1317551
• Update Time: 2024-08-18

Benzenemethanamine, 4-nitro-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-nitro-N-(4-nitrophenyl)-

• Inchi： 1S/C13H11N3O4/c17-15(18)12-5-1-10(2-6-12)9-14-11-3-7-13(8-4-11)16(19)20/h1-8,14H,9H2
• InChI Key： ANCXYUTYAMHILA-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=C([N+]([O-])=O)C=C2)=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 273.07503

Experimental Properties

• Density: 1.413±0.06 g/cm3(Predicted)
• Melting Point: 188-189 °C
• Boiling Point: 483.7±30.0 °C(Predicted)
• PSA: 98.31
• pka: -0.79±0.25(Predicted)